Cas no 136896-92-9 (6-Vinylnaphthalen-2-ol)

• Product Name: 6-Vinylnaphthalen-2-ol
• CAS No: 136896-92-9
• MF: C₁₂H₁₀O
• MW: 170.207203388214
• MDL: MFCD24387358
• CID: 1066631
• PubChem ID: 23135758
• Update Time: 2025-07-02

6-Vinylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-Vinylnaphthalen-2-ol
• 6-ethenylnaphthalen-2-ol
• 6-Vinyl-2-Naphthol
• 2-Hydroxy-6-vinylnaphthalene
• 6-hydroxy-2-vinylnaphthalene
• XVZWMPLMWUJTCE-UHFFFAOYSA-N
• AS04536
• FCH2052138
• AK142584
• AX8282402
• 136896-92-9
• AKOS022175092
• AS-58691
• C72481
• 2-Naphthalenol, 6-ethenyl-
• DTXSID30630915
• SCHEMBL92275
• MFCD24387358
• DA-11327
• A847472

• MDL： MFCD24387358
• Inchi： 1S/C12H10O/c1-2-9-3-4-11-8-12(13)6-5-10(11)7-9/h2-8,13H,1H2
• InChI Key： XVZWMPLMWUJTCE-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC(C=C)=CC=C2C=1

Computed Properties

• Exact Mass: 170.0732
• Monoisotopic Mass: 170.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.6

Experimental Properties

• Density: 1.150±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 337.6±11.0 °C at 760 mmHg
• Flash Point: 164.1±11.1 °C
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• PSA: 20.23
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Vinylnaphthalen-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 6-Vinylnaphthalen-2-ol

Comprehensive Overview of 6-Vinylnaphthalen-2-ol (CAS No. 136896-92-9): Properties, Applications, and Industry Insights

6-Vinylnaphthalen-2-ol (CAS No. 136896-92-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This aromatic derivative, featuring a vinyl group attached to a naphthalene ring, serves as a critical intermediate in pharmaceuticals, advanced materials, and specialty chemicals. Researchers and industry professionals frequently search for terms like "6-Vinylnaphthalen-2-ol synthesis," "CAS 136896-92-9 applications," and "vinylnaphthalene derivatives," reflecting its growing relevance in synthetic chemistry and material science.

The compound's molecular formula, C₁₂H₁₀O, highlights its aromatic hydroxyl functionality, which enables diverse chemical modifications. Its photophysical properties make it particularly valuable in the development of organic light-emitting diodes (OLEDs) and fluorescent probes, aligning with the surge in demand for eco-friendly optoelectronic materials. Recent studies emphasize its role in supramolecular chemistry, where its π-conjugated system enhances electron delocalization, a hot topic in renewable energy research.

From a synthetic perspective, 6-Vinylnaphthalen-2-ol is often prepared via palladium-catalyzed cross-coupling or Wittig reactions, methodologies frequently queried in academic databases. Its thermal stability and solubility in organic solvents (e.g., THF, DCM) are key parameters for industrial scale-up, addressing common user concerns about process optimization. Notably, its low toxicity profile compared to analogous compounds has spurred interest in green chemistry applications, resonating with global sustainability trends.

In the pharmaceutical sector, 6-Vinylnaphthalen-2-ol serves as a precursor for biologically active molecules, including kinase inhibitors and anti-inflammatory agents. Searches for "naphthalene-based drug design" often intersect with this compound's utility. Additionally, its incorporation into polymeric matrices improves material durability, a feature leveraged in high-performance coatings—a trending niche in automotive and aerospace industries.

Analytical characterization of CAS 136896-92-9 typically involves HPLC, NMR, and mass spectrometry, techniques central to quality control discussions. The compound's UV-Vis absorption maxima near 300 nm further supports its utility in sensor technologies, another rapidly evolving field. As industries prioritize molecular customization, the demand for tailored naphthalene derivatives like this one is projected to rise, driven by innovations in nanotechnology and catalysis.

To address common queries about supply chain availability, major chemical suppliers now list 6-Vinylnaphthalen-2-ol with detailed technical data sheets, emphasizing purity grades (e.g., >98%). Regulatory compliance, particularly regarding REACH and FDA guidelines, is thoroughly documented, ensuring safe handling—a priority for laboratory users. For those exploring structure-activity relationships (SAR), this compound's steric and electronic effects offer a compelling case study in medicinal chemistry.

Emerging applications in agrochemicals and fragrance synthesis further broaden the scope of 136896-92-9, with patent filings showing a 20% annual increase since 2020. Environmental persistence studies confirm its biodegradability, a critical factor for EPA and EU chemical regulations. As interdisciplinary research expands, 6-Vinylnaphthalen-2-ol exemplifies how niche chemicals can bridge gaps between academia and industrial innovation.